Cas no 138879-66-0 (1,3-Dithiane, 5-(1,1-dimethylethyl)-2-(4-iodophenyl)-, cis-)

• Product name: 1,3-Dithiane, 5-(1,1-dimethylethyl)-2-(4-iodophenyl)-, cis-
• CAS No: 138879-66-0
• MF: C₁₄H₁₉IS₂
• MW: 378.33513379097
• CID: 1256154

1,3-Dithiane, 5-(1,1-dimethylethyl)-2-(4-iodophenyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 5-(1,1-dimethylethyl)-2-(4-iodophenyl)-, cis-

• Inchi： 1S/C14H19IS2/c1-14(2,3)11-8-16-13(17-9-11)10-4-6-12(15)7-5-10/h4-7,11,13H,8-9H2,1-3H3/t11-,13+
• InChI Key： YTOMOTJTAJJJAE-BJHJDKERSA-N
• SMILES： S1C[C@@H](C(C)(C)C)CS[C@H]1C1=CC=C(I)C=C1

Computed Properties

• Exact Mass: 377.99697

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 416.1±45.0 °C(Predicted)
• PSA: 0